Cas no 25308-62-7 (Methyl 1-Phenanthroate)

Methyl 1-Phenanthroate structure
Methyl 1-Phenanthroate structure
Product Name:Methyl 1-Phenanthroate
CAS No:25308-62-7
MF:C16H12O2
MW:236.265284538269
CID:272871
PubChem ID:284067
Update Time:2025-04-19

Methyl 1-Phenanthroate Chemical and Physical Properties

Names and Identifiers

    • 1-Phenanthrenecarboxylicacid, methyl ester
    • methyl phenanthrene-1-carboxylate
    • Methyl 1-phenanthrenecarboxylate
    • Methyl1-phenanthroate
    • Phenanthren-1-carbonsaeure-methylester
    • phenanthrene-1-carboxylic acid methyl ester
    • NSC139678
    • NSC-139678
    • SCHEMBL9485623
    • Methyl 1-Phenanthroate
    • 1-phenanthrenecarboxylic acid methyl ester
    • WCKSMVOOLJCPKJ-UHFFFAOYSA-N
    • 25308-62-7
    • DTXSID10300881
    • Inchi: 1S/C16H12O2/c1-18-16(17)15-8-4-7-13-12-6-3-2-5-11(12)9-10-14(13)15/h2-10H,1H3
    • InChI Key: WCKSMVOOLJCPKJ-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC=C2C=1C=CC1C=CC=CC2=1)=O

Computed Properties

  • Exact Mass: 236.08400
  • Monoisotopic Mass: 236.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.208
  • Boiling Point: 405.4°C at 760 mmHg
  • Flash Point: 194.3°C
  • Refractive Index: 1.677
  • PSA: 26.30000
  • LogP: 3.77960

Methyl 1-Phenanthroate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M627830-25mg
Methyl 1-Phenanthroate
25308-62-7
25mg
$230.00 2023-05-17
TRC
M627830-50mg
Methyl 1-Phenanthroate
25308-62-7
50mg
$431.00 2023-05-17
TRC
M627830-100mg
Methyl 1-Phenanthroate
25308-62-7
100mg
$ 800.00 2023-09-06
TRC
M627830-250mg
Methyl 1-Phenanthroate
25308-62-7
250mg
$1780.00 2023-05-17

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